6-{4-[(4-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine

• IUPAC Name: 6-[4-[(4-bromophenyl)methyl]piperazin-1-yl]-N,N-dimethylpyrimidin-4-amine
• InChI: InChI=1S/C17H22BrN5/c1-21(2)16-11-17(20-13-19-16)23-9-7-22(8-10-23)12-14-3-5-15(18)6-4-14/h3-6,11,13H,7-10,12H2,1-2H3
• InChI Key: CTQYWARGRAIIOM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=NC(=C1)N2CCN(CC2)CC3=CC=C(C=C3)Br
• Molecular Formula: C17H22BrN5
• Molecular Weight: 376.3 g/mol
• CAS No.: 2640967-48-0

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, featuring a bromophenyl group, a piperazine ring, and a pyrimidine ring. The exact structure can be determined using techniques such as HRMS, IR, 1H and 13C NMR experiments.

Scientific Research Applications

6-{4-[(4-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine has been used in a variety of scientific research applications, including studies of its anti-inflammatory, anti-tumor, and anti-viral effects. It has been studied for its potential to inhibit the growth of certain cancer cell lines and to reduce inflammation in animal models of arthritis. It has also been studied for its potential to inhibit the replication of certain viruses, such as HIV and hepatitis C.

Mechanism of Action

Target of Action

It is known that piperazine, a common structural motif in this compound, is found in biologically active compounds for a variety of disease states, such as antihistamines, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic drugs .

Mode of Action

Compounds with a piperazine moiety are known to interact with their targets in a variety of ways, modulating the pharmacokinetic properties of a drug substance .

Biochemical Pathways

Compounds with a piperazine moiety are known to affect a wide range of biochemical pathways, depending on their specific targets .

Pharmacokinetics

The presence of a piperazine moiety in the compound is known to positively modulate the pharmacokinetic properties of a drug substance .

Result of Action

Compounds with a piperazine moiety are known to have a wide range of effects, depending on their specific targets .

Action Environment

It is known that environmental factors can influence the action of compounds with a piperazine moiety .

Advantages and Limitations for Lab Experiments

6-{4-[(4-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable in aqueous solutions. In addition, its mechanism of action is relatively well understood and its effects on certain biochemical and physiological processes are well documented. However, it is important to note that this compound is a novel compound and its effects on humans are not yet fully understood. Therefore, caution should be taken when using it in laboratory experiments.

Future Directions

The potential future directions for 6-{4-[(4-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine are numerous. Further research is needed to fully understand its mechanism of action and its effects on humans. In addition, further research is needed to determine its potential therapeutic applications, such as its use as an anti-inflammatory or anti-viral agent. Finally, further research is needed to explore its potential as a drug delivery system, as it has been shown to be able to cross the blood-brain barrier.

Synthesis Methods

6-{4-[(4-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine is synthesized using a simple two-step method. The first step involves the reaction of 4-bromophenylmethylpiperazine with N,N-dimethylpyrimidin-4-amine in a solvent such as ethanol or methanol. The second step involves the reaction of the resulting product with an acid catalyst, such as hydrochloric acid, to form this compound. The reaction is typically carried out at room temperature and can be completed in a few hours.